Cas no 2044684-23-1 ((3-fluoro-4-methoxy-2-methylphenyl)boronic acid)

• Product Name: (3-fluoro-4-methoxy-2-methylphenyl)boronic acid
• CAS No: 2044684-23-1
• MF: C₈H₁₀BFO₃
• MW: 183.972606182098
• CID: 4634339
• Update Time: 2025-07-19

(3-fluoro-4-methoxy-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-methoxy-2-methylphenyl)boronic acid

• Inchi： 1S/C8H10BFO3/c1-5-6(9(11)12)3-4-7(13-2)8(5)10/h3-4,11-12H,1-2H3
• InChI Key： NRYAVNPKSISDAE-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=C(OC)C(F)=C1C

Additional information on (3-fluoro-4-methoxy-2-methylphenyl)boronic acid

Comprehensive Overview of (3-fluoro-4-methoxy-2-methylphenyl)boronic acid (CAS No. 2044684-23-1)

(3-fluoro-4-methoxy-2-methylphenyl)boronic acid (CAS No. 2044684-23-1) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the arylboronic acid family, known for its versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a fluoro and methoxy substituent, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it invaluable for constructing complex molecules.

The growing demand for boronic acid-based reagents like (3-fluoro-4-methoxy-2-methylphenyl)boronic acid is driven by advancements in targeted therapy and precision medicine. Researchers frequently search for "boronic acid applications in drug design" or "CAS 2044684-23-1 solubility," reflecting its relevance in optimizing bioactive compounds. This compound’s lipophilicity and hydrogen-bonding capacity are critical for improving drug bioavailability, a hot topic in pharmaceutical R&D.

In material science, 2044684-23-1 is explored for organic electronics and sensor development, aligning with trends like "boronic acids in OLEDs" or "fluorescent probes." Its electron-withdrawing fluoro group modulates conjugated systems, enabling tailored optical properties. This adaptability positions it as a key player in green chemistry initiatives, addressing queries such as "sustainable boronic acid synthesis."

Handling (3-fluoro-4-methoxy-2-methylphenyl)boronic acid requires adherence to standard laboratory safety protocols. While not classified as hazardous, its moisture sensitivity necessitates storage under inert conditions, a common concern for researchers searching "boronic acid stability." Proper purification techniques (e.g., recrystallization) ensure high purity grades (>98%), crucial for catalytic applications.

The compound’s NMR spectra (¹H/¹³C) and HPLC analysis data are frequently requested, underscoring its analytical importance. Queries like "CAS 2044684-23-1 NMR peaks" highlight its role in structural validation. Additionally, its cost-effectiveness compared to similar boron reagents makes it a preferred choice for high-throughput screening.

Future prospects for 2044684-23-1 include bioconjugation and proteolysis-targeting chimeras (PROTACs), areas gaining traction in oncological research. As AI-driven drug discovery accelerates, demand for such building blocks will rise, reinforcing its position in the chemical innovation landscape.